Biotin-dT CEP is a phosphoramidite building block used in solid-phase DNA synthesis techniques []. The presence of biotin allows for the subsequent attachment of streptavidin, a protein with high affinity for biotin. This biotin-streptavidin linkage is a powerful tool for various applications including:
Biotinylated DNA can be used for various affinity-based manipulations such as:
Biotin-dT CEP can be incorporated into DNA to create biotinylated DNA strands. These strands can then be used to engineer functional DNA nanostructures through streptavidin-mediated self-assembly for applications like: